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Compound of Interest

Compound Name:
(19R)-13-Deoxy-19-

hydroxyenmein

Cat. No.: B12370495 Get Quote

Essential Safety and Handling Guide for (19R)-13-
Deoxy-19-hydroxyenmein
This document provides crucial safety and logistical information for the handling and disposal

of (19R)-13-Deoxy-19-hydroxyenmein, a diterpenoid alkaloid. Given the absence of a specific

Safety Data Sheet (SDS) for this compound, the following guidance is based on the general

properties of diterpenoid alkaloids and best practices for handling potent chemical compounds.

Researchers, scientists, and drug development professionals should handle this substance

with caution in a controlled laboratory setting.

Quantitative Data Summary
Due to the lack of specific toxicological and physical data for (19R)-13-Deoxy-19-
hydroxyenmein, the following table provides general information for this class of compounds.

A conservative approach to safety is strongly recommended.
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Parameter Value Notes and Citations

Chemical Class Diterpenoid Alkaloid

(19R)-13-Deoxy-19-

hydroxyenmein is a complex

diterpenoid alkaloid.[1][2]

CAS Number 16763-48-7 [3][4]

Molecular Formula C20H26O6 [4][5]

Molecular Weight 362.42 [4]

Appearance Solid (Presumed)

Based on the typical

characteristics of similar

compounds.[6]

Occupational Exposure Limit

(OEL)
< 1 µg/m³ (Assumed)

For highly potent compounds

where no specific data is

available, a conservative OEL

is assumed.[6]

LD50 (Oral, Rat) Data Not Available
Some diterpenoid alkaloids are

known to be toxic.[7]

Primary Hazards Potential for acute toxicity.

Diterpenoid alkaloids can

exhibit a range of biological

activities and potential toxicity.

[1][2][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling (19R)-13-
Deoxy-19-hydroxyenmein. The following PPE is mandatory:

Eye Protection: Chemical safety goggles with a snug fit are essential to prevent eye contact.

For tasks with a splash hazard, a face shield must be worn in addition to goggles.[6][8]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Given the

unknown permeability of this specific compound, consider double-gloving. Gloves should be

inspected before use and changed immediately if contaminated or compromised.[6][9]
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Respiratory Protection: In the absence of specific inhalation toxicity data, a respirator is

recommended, especially when handling the compound as a powder or if aerosolization is

possible. The type of respirator should be selected based on a risk assessment of the

specific procedure.[6][8]

Protective Clothing: A lab coat or a chemical-resistant apron or coverall should be worn to

protect the skin. Ensure clothing provides full coverage.[6][9]

Footwear: Closed-toe shoes are mandatory in any laboratory setting where hazardous

chemicals are handled.[6]

Operational and Disposal Plans
Handling Procedures

Preparation: All work should be conducted in a designated area, such as a chemical fume

hood or a glove box, to minimize inhalation exposure.[6]

Weighing: When weighing the powdered compound, use a containment balance or a balance

within a ventilated enclosure to prevent the dispersal of dust.

Solution Preparation: When preparing solutions, add the solid (19R)-13-Deoxy-19-
hydroxyenmein to the solvent slowly to avoid splashing.[6]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[6]

Spill Procedures
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material such as vermiculite or

sand.[6]

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.[6]
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Large Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety (EHS) department.

Disposal Plan
All waste containing (19R)-13-Deoxy-19-hydroxyenmein, including contaminated PPE and

absorbent materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the

drain or in regular trash.

Experimental Protocols
While specific experimental protocols for (19R)-13-Deoxy-19-hydroxyenmein are not readily

available, a general protocol for the preparative isolation of similar diterpenoid alkaloids

involves pH-zone-refining counter-current chromatography.[10][11] This technique is effective

for separating alkaloids with similar structures and properties.[10] The process typically

involves dissolving the crude extract in a two-phase solvent system and using an acid in the

lower phase and a base in the upper phase to achieve separation.[11]
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Caption: Safe handling workflow for (19R)-13-Deoxy-19-hydroxyenmein.
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Caption: Spill response plan for (19R)-13-Deoxy-19-hydroxyenmein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phyllospadine.pdf
https://pubmed.ncbi.nlm.nih.gov/11824784/
https://pubmed.ncbi.nlm.nih.gov/11824784/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.mdpi.com/1420-3049/19/8/12619
https://pubmed.ncbi.nlm.nih.gov/25153874/
https://pubmed.ncbi.nlm.nih.gov/25153874/
https://www.benchchem.com/product/b12370495#personal-protective-equipment-for-handling-19r-13-deoxy-19-hydroxyenmein
https://www.benchchem.com/product/b12370495#personal-protective-equipment-for-handling-19r-13-deoxy-19-hydroxyenmein
https://www.benchchem.com/product/b12370495#personal-protective-equipment-for-handling-19r-13-deoxy-19-hydroxyenmein
https://www.benchchem.com/product/b12370495#personal-protective-equipment-for-handling-19r-13-deoxy-19-hydroxyenmein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

